Cas no 2229548-70-1 (2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid
• CAS No: 2229548-70-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6183520
• PubChem ID: 165693778
• Update Time: 2025-06-14

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid
• EN300-1883215
• 2229548-70-1
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)butanoic acid

• Inchi： 1S/C15H20FNO4/c1-5-10(13(18)19)11-8-9(6-7-12(11)16)17-14(20)21-15(2,3)4/h6-8,10H,5H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： DNQCQAMXSVXLMF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(=O)O)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid

Comprehensive Overview of 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid (CAS No. 2229548-70-1)

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid (CAS No. 2229548-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and fluorophenyl moiety, is widely utilized in peptide synthesis and drug development. Its molecular structure, which includes a butanoic acid backbone, makes it a versatile intermediate for constructing complex molecules. Researchers are particularly interested in its potential applications in targeted therapies and small-molecule inhibitors, aligning with the growing demand for precision medicine.

The compound's CAS No. 2229548-70-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its Boc-protected amino group enhances stability during synthetic processes, a feature highly valued in peptide coupling reactions. Recent studies have explored its role in modulating enzyme activity, particularly in contexts related to inflammatory pathways and metabolic disorders. These investigations resonate with current trends in drug discovery, where researchers prioritize compounds with minimal side effects and high efficacy.

From a synthetic chemistry perspective, 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid exemplifies the convergence of fluorine chemistry and carboxylic acid derivatives. The incorporation of fluorine atoms into organic molecules often improves their bioavailability and metabolic stability, a principle leveraged in modern pharmaceutical design. This compound's fluorophenyl segment is particularly noteworthy, as fluorine's electronegativity can influence binding affinity in drug-receptor interactions. Such properties are frequently discussed in forums and publications focused on medicinal chemistry optimization.

In addition to its pharmaceutical relevance, CAS No. 2229548-70-1 is also a subject of interest in material science. Its structural features enable its use as a building block for functionalized polymers and advanced coatings. The compound's butanoic acid component provides a reactive site for further modifications, facilitating the creation of tailored materials with specific mechanical or thermal properties. This dual applicability in life sciences and industrial chemistry underscores its multidisciplinary importance.

As the scientific community continues to explore sustainable synthesis methods, 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid has emerged as a candidate for green chemistry initiatives. Researchers are investigating eco-friendly catalysts and solvent systems to produce this compound with reduced environmental impact. These efforts align with global priorities such as the United Nations Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production. The compound's potential role in biodegradable materials further amplifies its relevance in contemporary discussions.

For laboratories and manufacturers, handling CAS No. 2229548-70-1 requires adherence to standard chemical safety protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its integrity. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring consistent results in downstream applications. These practices are critical for maintaining quality control in both research and production environments.

In summary, 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)butanoic acid (CAS No. 2229548-70-1) represents a fusion of innovation and practicality in modern chemistry. Its applications span drug development, material engineering, and sustainable technology, reflecting the dynamic interplay between science and societal needs. As research progresses, this compound is poised to remain at the forefront of advancements in organic synthesis and applied chemistry.